Cas no 1005304-86-8 (benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate)
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate
- AKOS021644645
- F2094-0950
- benzyl 2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetate
- benzyl 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetate
- 1005304-86-8
-
- Inchi: 1S/C19H19N3O5/c1-3-26-14-9-10-20-17-16(14)18(24)22(19(25)21(17)2)11-15(23)27-12-13-7-5-4-6-8-13/h4-10H,3,11-12H2,1-2H3
- InChI Key: ZMLUBKWOIGLUAI-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CN=C2C=1C(N(CC(=O)OCC1C=CC=CC=1)C(N2C)=O)=O
Computed Properties
- Exact Mass: 369.13247072g/mol
- Monoisotopic Mass: 369.13247072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 89Ų
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2094-0950-2μmol |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate |
1005304-86-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2094-0950-5μmol |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate |
1005304-86-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2094-0950-1mg |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate |
1005304-86-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2094-0950-2mg |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate |
1005304-86-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2094-0950-3mg |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate |
1005304-86-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2094-0950-4mg |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate |
1005304-86-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2094-0950-5mg |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate |
1005304-86-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate
Introduction to Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate (CAS No. 1005304-86-8)
Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1005304-86-8, belongs to the pyrido[2,3-d]pyrimidine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications.
The molecular structure of Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzyl group and an acetate moiety enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the pyrido[2,3-d]pyrimidine core is a well-studied scaffold in medicinal chemistry due to its ability to interact with various biological targets.
Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrido[2,3-d]pyrimidines, in particular, have been extensively investigated for their potential applications in treating a wide range of diseases, including cancer and infectious disorders. The compound Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate has emerged as a promising candidate due to its structural features and biological activity.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases. By targeting specific kinases, compounds like Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate can modulate these pathways and potentially lead to the development of new treatments. Current research is focused on identifying the precise kinases targeted by this compound and evaluating its efficacy in preclinical models.
In addition to its kinase inhibition properties, Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate has shown promise in other therapeutic areas. Studies have indicated that it may have antimicrobial and anti-inflammatory effects. These findings are particularly intriguing given the increasing prevalence of drug-resistant infections and chronic inflammatory conditions. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery.
The synthesis of Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate involves a series of complex chemical reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of this compound. These advancements are crucial for ensuring that sufficient quantities of the compound are available for further biological testing.
Evaluation of the pharmacokinetic properties of Benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H、
1005304-86-8 (benzyl 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)